Cas no 941930-78-5 (2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethylphenyl)acetamide)

• Product Name: 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethylphenyl)acetamide
• CAS No: 941930-78-5
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 5501784
• Update Time: 2025-07-16

2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(3,5-dimethylphenyl)acetamide
• 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethylphenyl)acetamide

• Inchi： 1S/C22H23N3O4/c1-14-9-15(2)11-16(10-14)23-21(26)13-25-22(27)8-6-19(24-25)18-12-17(28-3)5-7-20(18)29-4/h5-12H,13H2,1-4H3,(H,23,26)
• InChI Key： HNALSTAONVMWTN-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CN1N=C(C2=CC(OC)=CC=C2OC)C=CC1=O

Additional information on 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethylphenyl)acetamide

Introduction to 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethylphenyl)acetamide (CAS No. 941930-78-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethylphenyl)acetamide, identified by the CAS number 941930-78-5, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic amide derivative exhibits a unique structural framework characterized by a pyridazine core conjugated with aromatic substituents, which has garnered attention for its versatile biological activities and mechanistic insights. The presence of 2,5-dimethoxyphenyl and 3,5-dimethylphenyl groups introduces specific electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery and biochemical research.

Recent advancements in the field of medicinal chemistry have highlighted the importance of pyridazine derivatives as pharmacophores due to their ability to modulate various biological pathways. The structural motif of 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethylphenyl)acetamide aligns well with this trend, as it combines the inherent bioactivity of the pyridazine ring with functional groups that enhance binding affinity and selectivity. The acetamide moiety further contributes to its pharmacological profile by facilitating interactions with target proteins and enzymes. This compound has been extensively studied for its potential applications in treating neurological disorders, inflammatory conditions, and other metabolic diseases.

In the context of current research, the synthesis and characterization of 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethylphenyl)acetamide have revealed intriguing insights into its chemical reactivity and biological efficacy. Studies have demonstrated that this molecule can interact with specific receptors and enzymes involved in disease pathogenesis. For instance, preliminary in vitro assays suggest that it may exhibit inhibitory effects on certain kinases and transcription factors, which are critical targets in cancer therapy. Additionally, its ability to cross the blood-brain barrier has opened up possibilities for treating central nervous system disorders.

The 2,5-dimethoxyphenyl substituent plays a pivotal role in modulating the compound's pharmacokinetic properties. This group enhances lipophilicity while maintaining solubility, ensuring better absorption and distribution within biological systems. Furthermore, the 3,5-dimethylphenyl moiety contributes to steric hindrance around the active site of potential targets, improving binding specificity. These structural features have been leveraged in rational drug design approaches to optimize potency and minimize off-target effects.

Recent computational studies have also shed light on the molecular interactions of 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethylphenyl)acetamide with biological targets. Molecular docking simulations have identified key binding pockets on proteins such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), suggesting its potential as an inhibitor in these pathways. These findings are supported by experimental data showing dose-dependent inhibition of relevant enzymatic activities in cell-based assays.

The compound's mechanism of action appears to involve multiple pathways depending on the target system. For example, in inflammatory models, it has been observed to reduce pro-inflammatory cytokine production by modulating nuclear factor kappa B (NFκB) signaling. Similarly, in neurological studies, it has demonstrated neuroprotective effects by inhibiting oxidative stress-induced damage to neuronal cells. These multifaceted activities make it an attractive candidate for developing novel therapeutic strategies.

From a synthetic chemistry perspective, 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethylphenyl)acetamide exemplifies an elegant example of heterocyclic chemistry applied to drug discovery. The synthesis involves multi-step reactions that showcase the versatility of pyridazine derivatives as scaffolds for medicinal chemistry innovation. Advances in synthetic methodologies have enabled more efficient production routes for this compound and its analogs, facilitating large-scale screening programs for identifying lead compounds.

The development of novel analytical techniques has also contributed to a deeper understanding of this compound's properties. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been instrumental in confirming its molecular structure and elucidating conformational dynamics. These tools provide critical data for optimizing synthetic pathways and predicting biological behavior.

In conclusion, 2-3-(2，5 - dimethoxyphenil ) - 6 - oxo - 1， 6 - dihydrop y ridazin - 1 - yl - N - （ 3 ， 5 - dimethyl phenil ） acet amide ( CAS No . 941930 - 78 - 5 ） is a structurally complex yet biologically promising molecule with significant implications for therapeutic development . Its unique combination of functional groups ， coupled with emerging research findings ， positions it as a valuable asset in the ongoing quest to discover novel pharmaceuticals . As research progresses ， further insights into its mechanisms of action will undoubtedly expand its potential applications across multiple disease areas .